Cas no 98061-06-4 (Propanedioic acid, heptylmethyl-, dimethyl ester)
98061-06-4 structure
Product Name:Propanedioic acid, heptylmethyl-, dimethyl ester
CAS No:98061-06-4
MF:C13H24O4
MW:244.327264785767
CID:750763
PubChem ID:13460039
Update Time:2025-04-19
Propanedioic acid, heptylmethyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, heptylmethyl-, dimethyl ester
- dimethyl 2-heptyl-2-methylpropanedioate
- DTXSID20541384
- Dimethyl heptyl(methyl)propanedioate
- 98061-06-4
-
- Inchi: 1S/C13H24O4/c1-5-6-7-8-9-10-13(2,11(14)16-3)12(15)17-4/h5-10H2,1-4H3
- InChI Key: JAPGDUASUPUJTF-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)(C)CCCCCCC)=O
Computed Properties
- Exact Mass: 244.16745924g/mol
- Monoisotopic Mass: 244.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 52.6Ų
Propanedioic acid, heptylmethyl-, dimethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
98061-06-4 (Propanedioic acid, heptylmethyl-, dimethyl ester) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
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